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Introduction

Neodymium, a rare-earth metal, and its compounds are of significant interest across various
scientific disciplines, including materials science, catalysis, and increasingly, in the biomedical
field. Neodymium sulfate, in particular, serves as a crucial precursor and active component in
many of these applications. A thorough understanding of its fundamental physicochemical
properties, such as molar mass and density, is paramount for accurate experimental design,
chemical synthesis, and formulation development. This technical guide provides an in-depth
overview of the molar mass and density of both anhydrous and octahydrated neodymium
sulfate, complete with detailed methodologies for their determination.

Molar Mass of Neodymium Sulfate

Neodymium sulfate typically exists in two common forms: the anhydrous salt (Nd2(SOa4)s3) and
the octahydrate (Nd2(S0Oa4)3-8H20).[1] The molar mass of each form is calculated based on the
atomic masses of its constituent elements.

Calculation of Molar Mass

The molar mass is the sum of the atomic masses of all atoms in the chemical formula. The
atomic masses of the relevant elements are:

e Neodymium (Nd): 144.242 g/mol
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e Sulfur (S): 32.065 g/mol

¢ Oxygen (0): 15.999 g/mol

e Hydrogen (H): 1.008 g/mol

Anhydrous Neodymium Sulfate (Nd2(SOa)3):

Molar Mass = (2 x Atomic Mass of Nd) + (3 x (Atomic Mass of S + 4 x Atomic Mass of O))
Molar Mass = (2 x 144.242) + (3 x (32.065 + 4 x 15.999)) Molar Mass = 288.484 + 3 x (32.065
+ 63.996) Molar Mass = 288.484 + 3 x 96.061 Molar Mass = 288.484 + 288.183 Molar Mass =
576.667 g/mol

Neodymium Sulfate Octahydrate (Ndz(SOa4)3-8H20):

Molar Mass = Molar Mass of Nd2(SOa4)s + (8 x (2 x Atomic Mass of H + Atomic Mass of O))
Molar Mass = 576.667 + (8 x (2 x 1.008 + 15.999)) Molar Mass = 576.667 + (8 x (2.016 +
15.999)) Molar Mass = 576.667 + (8 x 18.015) Molar Mass = 576.667 + 144.12 Molar Mass =
720.787 g/mol

Density of Neodymium Sulfate

The density of a material is its mass per unit volume. For crystalline solids like heodymium
sulfate, the density is influenced by the crystal structure and the presence of any water of
hydration.

Experimental Determination of Density

The density of neodymium sulfate can be determined experimentally using several
techniques. Gas pycnometry is a widely used method for determining the skeletal density of
powders.[2]

Experimental Protocol: Density Determination by Gas Pycnometry

 Instrument Calibration: Calibrate the gas pycnometer using a standard sphere of known
volume provided by the instrument manufacturer. This ensures the accuracy of the volume
measurements. Helium is typically used as the displacement gas due to its small atomic size
and inert nature, allowing it to penetrate fine pores.[2]
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o Sample Preparation: Accurately weigh a sample of the neodymium sulfate powder. The
sample must be dry and free of contaminants.

o Measurement: Place the weighed sample in the sample chamber of the pycnometer. The
instrument will then automatically purge the chamber with helium gas and perform a series of
pressure measurements to determine the volume of the sample by gas displacement.

o Calculation: The density (p) is calculated using the formula: p = m/V where 'm' is the mass
of the sample and 'V' is the volume measured by the pycnometer.

o Data Analysis: Repeat the measurement multiple times to ensure reproducibility and report
the average density along with the standard deviation.

Density from Crystallographic Data

The theoretical density of a crystalline material can be calculated from its crystal structure data,
which is typically obtained through X-ray diffraction (XRD).[3][4][5][6][7] The crystal structure of
neodymium sulfate octahydrate is known to be monoclinic.[1]

The density is calculated using the formula: p = (Z x M) / (V x Na) where:
e Zis the number of formula units per unit cell

e Mis the molar mass

e Vs the volume of the unit cell

e Nais Avogadro's number (6.022 x 102 mol—1)

Summary of Quantitative Data
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. Neodymium Sulfate
Anhydrous Neodymium
Property Octahydrate
Sulfate (Nd2(S0Oa)3)

(Nd2(S0a4)3-8H20)
Chemical Formula Nd2(SOa)s3 Nd2(S04)3-8H20
Molar Mass ( g/mol ) 576.67 720.79
Reported Density (g/cm?3) 2.85 Not readily available
Crystal System Monoclinic Monoclinic[1]

Workflow for Physicochemical Characterization

The following diagram illustrates the logical workflow for determining the molar mass and
density of neodymium sulfate.
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Caption: Workflow for Molar Mass and Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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